Cas no 7470-50-0 (N-(3-nitrophenyl)propanamide)

N-(3-nitrophenyl)propanamide structure
N-(3-nitrophenyl)propanamide structure
Product name:N-(3-nitrophenyl)propanamide
CAS No:7470-50-0
MF:C9H10N2O3
MW:194.1873
MDL:MFCD00791259
CID:979950
PubChem ID:81980

N-(3-nitrophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-nitrophenyl)propionamide
    • N-(3-nitrophenyl)propanamide
    • 3-Nitropropionylanilid
    • AC1L32HR
    • AG-G-97238
    • ARONIS013933
    • NSC404310
    • Oprea1_583815
    • propionic acid-(3-nitro-anilide)
    • Propionsaeure-(3-nitro-anilid)
    • SureCN5213509
    • m-Nitropropionanilde
    • 7470-50-0
    • Propanamide, N-(3-nitrophenyl)-
    • MFCD00791259
    • DS-20086
    • SCHEMBL5213509
    • AI3-17678
    • KZU5D5US7T
    • 3'-Nitropropionanilide
    • EINECS 231-267-3
    • NSC-404310
    • NS00037650
    • C76387
    • SY316330
    • CS-0152595
    • DTXSID70225687
    • NSC 404310
    • Propionanilide, 3'-nitro-
    • AKOS000502794
    • DB-209598
    • KJYLJFHUBHZCKT-UHFFFAOYSA-N
    • STL071265
    • MDL: MFCD00791259
    • Inchi: InChI=1S/C9H10N2O3/c1-2-9(12)10-7-4-3-5-8(6-7)11(13)14/h3-6H,2H2,1H3,(H,10,12)
    • InChI Key: KJYLJFHUBHZCKT-UHFFFAOYSA-N
    • SMILES: CCC(=O)Nc1cccc(c1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 194.0692
  • Monoisotopic Mass: 194.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 74.9A^2

Experimental Properties

  • Density: 1.287
  • Melting Point: Not available
  • Boiling Point: 384.9°C at 760 mmHg
  • Flash Point: 186.6°C
  • Refractive Index: 1.601
  • PSA: 72.24
  • LogP: 2.53950
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(3-nitrophenyl)propanamide Security Information

N-(3-nitrophenyl)propanamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1223235-25g
N-(3-Nitrophenyl)propionamide
7470-50-0 97%
25g
¥1414 2023-04-13
TRC
N926060-50mg
N-(3-Nitrophenyl)propanamide
7470-50-0
50mg
$ 50.00 2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X35765-250mg
N-(3-Nitrophenyl)propionamide
7470-50-0 97%
250mg
¥14.0 2024-07-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBHL018-10G
N-(3-nitrophenyl)propanamide
7470-50-0 95%
10g
¥ 1,643.00 2023-04-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X35765-5g
N-(3-Nitrophenyl)propionamide
7470-50-0 97%
5g
¥178.0 2024-07-18
Alichem
A019118637-10g
N-(3-Nitrophenyl)propionamide
7470-50-0 97%
10g
$312.00 2023-09-01
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBHL018-5G
N-(3-nitrophenyl)propanamide
7470-50-0 95%
5g
¥ 983.00 2023-04-03
Aaron
AR005INH-25g
N-(3-NITROPHENYL)PROPIONAMIDE
7470-50-0 97%
25g
$106.00 2023-12-13
Ambeed
A222636-25g
N-(3-Nitrophenyl)propionamide
7470-50-0 97%
25g
$68.0 2024-08-02
Ambeed
A222636-250mg
N-(3-Nitrophenyl)propionamide
7470-50-0 97%
250mg
$5.0 2024-08-02

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